Cas no 1353952-46-1 (N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide)

• Product Name: N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide
• CAS No: 1353952-46-1
• MF: C₁₃H₂₁ClN₂O₂
• MW: 272.771042585373
• CID: 2163334
• Update Time: 2025-05-26

N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-chloro-acetyl)-piperidin-3-ylmethyl]-n-cyclopropyl-acetamide
• N-((1-(2-Chloroacetyl)piperidin-3-yl)methyl)-N-cyclopropylacetamide
• AM92485
• N-[1-(2-Chloroacetyl)piperidin-3-ylmethyl]-N-cyclopropylacetamide
• N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide

• Inchi： 1S/C13H21ClN2O2/c1-10(17)16(12-4-5-12)9-11-3-2-6-15(8-11)13(18)7-14/h11-12H,2-9H2,1H3
• InChI Key： ZCGDNFXNTDJVNF-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(C1)CN(C(C)=O)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide

Introduction to N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide (CAS No. 1353952-46-1)

N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1353952-46-1, represents a fusion of heterocyclic and acylated functionalities, making it a promising candidate for various biochemical applications. The presence of a piperidine core and a cyclopropyl substituent in its molecular framework suggests potential interactions with biological targets, which has been a focal point in recent research endeavors.

The compound's structure is characterized by an amide linkage between the 2-chloro-acetyl group and the piperidin-3-ylmethyl moiety, further reinforced by another amide bond connecting it to the cyclopropyl-acetamide component. This dual amide system not only contributes to the compound's stability but also opens up possibilities for diverse chemical modifications, which are essential for tailoring its pharmacological properties.

In the realm of medicinal chemistry, the design of molecules with piperidine scaffolds has been extensively explored due to their prevalence in bioactive natural products and synthetic drugs. Piperidine derivatives are known for their ability to modulate various biological pathways, including those involved in neurotransmission, inflammation, and metabolic processes. The incorporation of a cyclopropyl group into such structures often enhances binding affinity and selectivity, making these compounds attractive for drug development.

The acetyl and chloro-substituted groups in N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide introduce additional layers of reactivity and functionality. The acetyl moiety can participate in hydrogen bonding interactions, while the chloro group can serve as a handle for further chemical transformations, such as nucleophilic substitution reactions. These features make the compound a versatile building block for synthesizing more complex pharmacophores.

Recent studies have highlighted the importance of optimizing molecular architectures to achieve desired pharmacokinetic profiles. The cyclopropyl group, in particular, has been shown to improve oral bioavailability by reducing metabolic degradation. This is particularly relevant in the development of small-molecule drugs where maximizing absorption and minimizing clearance are critical factors. The structural features of N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide align well with these principles, suggesting its potential as a lead compound in drug discovery initiatives.

The compound's amide functionalities also lend themselves to prodrug strategies, where they can be cleaved under physiological conditions to release active species. This approach can enhance solubility and permeability, addressing common challenges in drug delivery systems. Furthermore, the presence of both polar and non-polar regions in its structure suggests that it may exhibit favorable partitioning properties, enabling efficient targeting across biological membranes.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological targets. Initial experiments indicate that it exhibits moderate binding affinity to certain enzymes and receptors, although further research is needed to fully elucidate its mechanism of action. The piperidine core appears to be crucial for receptor recognition, while the cyclopropyl group may contribute to selectivity by occupying specific binding pockets.

The synthesis of N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include the formation of the piperidine ring through cyclization reactions, followed by functionalization with acetyl and chloro groups. The introduction of the cyclopropyl moiety typically requires specialized coupling techniques or rearrangement reactions to achieve high yields and purity.

The compound's stability under various conditions is another critical consideration in its development as a pharmaceutical agent. Studies have demonstrated that it remains stable under standard storage conditions but may degrade under extreme pH or temperature regimes. Understanding these stability profiles is essential for formulating appropriate drug delivery systems that maintain efficacy throughout their shelf life.

The potential applications of N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules or as a tool compound for biochemical assays. Researchers are exploring its utility in high-throughput screening campaigns to identify novel bioactive scaffolds based on similar structural motifs.

The integration of computational chemistry techniques has accelerated the exploration of this compound's properties. Molecular modeling studies have provided insights into its binding modes and predicted pharmacokinetic parameters, complementing experimental data obtained from wet-lab investigations. These combined approaches offer a robust framework for optimizing its therapeutic potential.

Ethical considerations are paramount when developing new chemical entities for medical use. While N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-N-cyclopropyl-acetamide shows promise based on preliminary data, rigorous safety assessments must be conducted before any clinical applications can be considered. These assessments will evaluate potential toxicities, side effects, and interactions with other therapeutic agents.

The future direction of research on this compound will likely involve expanding its chemical space through structural analogs and derivatives. By systematically modifying key functional groups or substituents, scientists can fine-tune its pharmacological profile to meet specific therapeutic needs. Collaborative efforts between academia and industry will be essential in translating these findings into tangible medical breakthroughs.